{1-[4-(diethylamino)benzyl]-3-piperidinyl}methanol

• IUPAC Name: [1-[[4-(diethylamino)phenyl]methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C17H28N2O/c1-3-19(4-2)17-9-7-15(8-10-17)12-18-11-5-6-16(13-18)14-20/h7-10,16,20H,3-6,11-14H2,1-2H3
• InChI Key: ZHBKSQVEVGBEPO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CN2CCCC(C2)CO
• Molecular Formula: C17H28N2O
• Molecular Weight: 276.4 g/mol

Description

{1-[4-(diethylamino)benzyl]-3-piperidinyl}methanol, also known as DPBM, is a chemical compound that has been widely used in scientific research. DPBM is a synthetic compound that belongs to the class of piperidine-based compounds. It has been found to have potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery.

Mechanism of Action

The mechanism of action of {1-[4-(diethylamino)benzyl]-3-piperidinyl}methanol is not fully understood. However, it has been proposed that this compound modulates the activity of various neurotransmitter receptors such as dopamine, serotonin, and norepinephrine receptors. It has also been shown to inhibit the activity of enzymes such as monoamine oxidase A and B.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It has also been found to have antioxidant properties and to protect against oxidative stress. This compound has been shown to have a positive effect on mood and behavior, and it has been suggested that it may have potential applications in the treatment of depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

{1-[4-(diethylamino)benzyl]-3-piperidinyl}methanol has several advantages for use in lab experiments. It is a stable and highly pure compound that can be easily synthesized. It has been extensively studied, and its biological activities are well characterized. However, this compound also has some limitations. It is a synthetic compound, and its effects may not fully mimic those of endogenous neurotransmitters. Its long-term effects on the brain and other organs are not fully understood.

Future Directions

There are several future directions for research on {1-[4-(diethylamino)benzyl]-3-piperidinyl}methanol. One area of interest is the development of this compound analogs with improved biological activity and pharmacokinetic properties. Another area of interest is the investigation of the long-term effects of this compound on the brain and other organs. Further studies are also needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in the treatment of various disorders.

Synthesis Methods

{1-[4-(diethylamino)benzyl]-3-piperidinyl}methanol can be synthesized using a variety of methods. One of the commonly used methods involves the reaction of 4-(diethylamino)benzaldehyde with 3-piperidinol in the presence of a reducing agent such as sodium borohydride. The reaction yields this compound as a white crystalline solid with a high purity.

Scientific Research Applications

{1-[4-(diethylamino)benzyl]-3-piperidinyl}methanol has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including the modulation of neurotransmitter receptors, ion channels, and enzymes. This compound has been shown to have potential therapeutic applications in the treatment of various disorders such as depression, anxiety, and schizophrenia.